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Compound of Interest

Compound Name: Ammonium sulfide

Cat. No.: B085412

An In-depth Technical Guide to Ammonium Sulfide Solution: CAS Number and Safety Data

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical properties and safety protocols is paramount. This guide provides a
detailed overview of ammonium sulfide solution, focusing on its Chemical Abstracts Service
(CAS) number and essential safety data sheet (SDS) information.

CAS Number: 12135-76-1[1][2][3][4]

Summary of Quantitative Data

The following tables summarize the key quantitative data for ammonium sulfide solution,
compiled from various safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula (NHa)2S [21[3][4][5]
Molecular Weight 68.14 g/mol [21[31[4]
Appearance Colorless to yellow liquid [2][5][6]
Odor Strong ?dor of rotten eggs and 1516
ammonia

pH 9.5t0 11 [1][5]
Boiling Point 104°F (40°C) [1112]

Melting/Freezing Point

0° to 10°F (-17.8° to -12.2°C)

[1]

Flash Point

71.6°F (22°C) to 140°F (60°C)

(solution)

(11121718l

Specific Gravity

0.99to 1.01 at 68°F

[2]

Lower Flammability Limit

4% (as Hydrogen Sulfide)

[2](7]

Upper Flammability Limit

46% (as Hydrogen Sulfide)

[2]7]

Table 2: Hazard Identification and Toxicity
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Hazard Description Source

) Health: 4, Flammability: 3,
NFPA 704 Rating Reactivity: 1 [1]
eactivity:

Flammable, Corrosive, Acutely

Primary Hazards ) [2][9]
Toxic
Acute Oral Toxicity Category 3 [1]
Acute Inhalation Toxicity Category 3 [10]
) ) o Category 1B (Causes severe
Skin Corrosion/Irritation ) [O1[11][12]
skin burns)

o Category 1 (Causes serious
Eye Damage/Irritation [11][12]
eye damage)

Aquatic Toxicity Very toxic to aquatic life [O1[13]

o 100 ppm, 72 hrs, goldfish
Ecotoxicity Data ] [1]
killed, fresh water

Experimental Protocols: Safety and Handling
Procedures

Detailed methodologies for the safe handling and use of ammonium sulfide solution are
critical to prevent exposure and accidents.

1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.[1]

o Skin Protection: Neoprene or chemical-resistant gloves, a chemical suit, and boots should be
worn to prevent skin contact.[1][5]

o Respiratory Protection: A NIOSH-approved self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand or other positive-pressure mode is required,
especially in areas with inadequate ventilation.[1][7]
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. Handling and Storage

Handling: Use only in a well-ventilated area, such as a fume hood.[1][5] Avoid contact with
skin and eyes and inhalation of vapors.[1] All equipment used for handling must be grounded
to prevent static discharge.[2] Use non-sparking tools.[1][2]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[1][14] Keep containers tightly closed and upright.[1][13] Separate from incompatible
materials such as acids and strong oxidizing agents.[7][15]

. First Aid Measures

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[1][6]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open.[1][6] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, give large quantities of water.
[1][6] Seek immediate medical attention.[1]

. Spill and Leak Procedures

Spill Response: Evacuate the area and eliminate all ignition sources.[2] Ventilate the area of
the spill.[7] Absorb the spill with inert, non-combustible material such as sand or earth.[2][7]
Use non-sparking tools for cleanup.[7]

Disposal: Dispose of contaminated material in a sealed container according to federal, state,
and local regulations.[1]

. Firefighting Measures
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o Extinguishing Media: Use dry chemical, COz, water spray, or alcohol-resistant foam.[2] For
small fires, large quantities of water are suitable.[1]

e Specific Hazards: Flammable liquid and vapor.[9] Vapors can form explosive mixtures with
air.[13] Contact with acids liberates toxic and flammable hydrogen sulfide gas.[2]
Combustion may produce toxic gases such as sulfur oxides and nitrogen oxides.[13]

Visualizing Safety Information Flow

The following diagram illustrates the logical flow of safety information and response procedures
for handling ammonium sulfide solution.
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Hazard Identification
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Caption: Logical flow of safety protocols for ammonium sulfide solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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